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Compound of Interest

Compound Name: Dimethylchlorophosphite

Cat. No.: B15290410 Get Quote

A point of clarification for researchers: The nomenclature surrounding

"Dimethylchlorophosphite" can be ambiguous. It is critical to distinguish between two distinct

organophosphorus compounds: Dimethylchlorophosphite (CAS 3743-07-5), which contains a

trivalent phosphorus (P(III)) center, and the more commonly referenced Dimethyl

chlorophosphate (CAS 813-77-4), featuring a pentavalent phosphorus (P(V)) center. This guide

provides a comprehensive overview of the structure and properties of both compounds to

mitigate potential confusion in research and development.

Dimethylchlorophosphite (CAS 3743-07-5)
Dimethylchlorophosphite, with the chemical formula C₂H₆ClO₂P, is a reactive

organophosphorus compound utilized as a reagent in specialized organic synthesis.[1][2] Its

utility is noted in the preparation of 2-alkyl-3-phosphonopropanoic acid derivatives and

pyrimidine nucleoside phosphonic acids, which are of interest in the development of antiviral

and antibacterial agents.[1][3]

Molecular Structure
The central phosphorus atom in dimethylchlorophosphite is bonded to two methoxy groups

and a chlorine atom, with a lone pair of electrons on the phosphorus, characteristic of a

phosphite.

Figure 1: Molecular structure of Dimethylchlorophosphite.
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Physicochemical Properties
A summary of the key physicochemical properties of dimethylchlorophosphite is presented in

the table below.

Property Value

Molecular Formula C₂H₆ClO₂P

Molecular Weight 128.49 g/mol [1][2]

CAS Number 3743-07-5[1][2]

Boiling Point 96 °C at 760 mmHg[1]

Flash Point 11.8 °C[1]

Vapor Pressure 50.8 mmHg at 25 °C[1]

Dimethyl chlorophosphate (CAS 813-77-4)
Dimethyl chlorophosphate, with the chemical formula C₂H₆ClO₃P, is a widely used intermediate

in organic synthesis. It is recognized for its role in the preparation of various biologically active

molecules, including enzyme inhibitors and prodrugs.[4]

Molecular Structure
In contrast to its phosphite counterpart, dimethyl chlorophosphate possesses a tetrahedral

phosphorus center double-bonded to one oxygen atom and single-bonded to two methoxy

groups and a chlorine atom.

Figure 2: Molecular structure of Dimethyl chlorophosphate.

Physicochemical Properties
The key physicochemical properties of dimethyl chlorophosphate are summarized in the

following table.
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Property Value

Molecular Formula C₂H₆ClO₃P

Molecular Weight 144.49 g/mol

CAS Number 813-77-4

Boiling Point 80 °C at 25 mmHg

Density 1.34 g/mL at 25 °C

Refractive Index n20/D 1.413

Synthesis of Dimethyl chlorophosphate
A common laboratory-scale synthesis of dimethyl chlorophosphate involves the reaction of

phosphorus oxychloride with methanol. The following diagram illustrates a generalized

workflow for this synthesis.

Phosphorus oxychloride (POCl₃)
Methanol (CH₃OH)

Reaction
(Controlled temperature)

Quenching
Neutralization Solvent Extraction Distillation under

reduced pressure Dimethyl chlorophosphate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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